Cas no 1090888-53-1 (1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide)

• Product Name: 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide
• CAS No: 1090888-53-1
• MF: C₁₈H₁₃ClF₂N₂O₃
• MW: 378.757230520248
• CID: 5681626
• PubChem ID: 31911960
• Update Time: 2025-10-29

1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034243848
• 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide
• EN300-26600480
• 1090888-53-1
• Z367523622

• Inchi： 1S/C18H13ClF2N2O3/c1-25-14-7-6-11(9-15(14)26-18(20)21)22-17(24)13-8-10-4-2-3-5-12(10)16(19)23-13/h2-9,18H,1H3,(H,22,24)
• InChI Key： CZQGNXQCCBAROM-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(NC2C=CC(=C(C=2)OC(F)F)OC)=O)=N1

Computed Properties

• Exact Mass: 378.0582763g/mol
• Monoisotopic Mass: 378.0582763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide

Comprehensive Overview of 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide (CAS No. 1090888-53-1)

In the realm of pharmaceutical and agrochemical research, the compound 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide (CAS No. 1090888-53-1) has garnered significant attention due to its unique structural properties and potential applications. This isoquinoline derivative is characterized by its chloro and difluoromethoxy substituents, which contribute to its reactivity and biological activity. Researchers are particularly interested in its role as a carboxamide derivative, a class of compounds known for their versatility in drug discovery and material science.

The molecular structure of 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide features a methoxyphenyl group, which enhances its solubility and interaction with biological targets. This compound is often explored in the context of kinase inhibition, a hot topic in oncology and inflammation research. With the rise of precision medicine, scientists are increasingly focusing on small-molecule inhibitors like this one to develop targeted therapies for complex diseases.

Recent advancements in computational chemistry and AI-driven drug design have further propelled interest in CAS No. 1090888-53-1. Tools like molecular docking and QSAR modeling are being employed to predict its binding affinity and optimize its pharmacological profile. These techniques align with the growing demand for sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficacy.

Another area of exploration for 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide is its potential in agrochemical formulations. The difluoromethoxy moiety, in particular, is known to improve the bioavailability and stability of active ingredients in crop protection products. As the agricultural sector seeks eco-friendly pesticides, this compound could play a pivotal role in next-generation solutions.

From a synthetic chemistry perspective, the preparation of CAS No. 1090888-53-1 involves multi-step reactions, including amide coupling and halogenation. These processes are frequently discussed in academic and industrial settings, especially in the context of scalable synthesis and process optimization. The compound's isoquinoline core also makes it a valuable intermediate for constructing more complex heterocyclic systems.

In conclusion, 1-chloro-N-[3-(difluoromethoxy)-4-methoxyphenyl]isoquinoline-3-carboxamide represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and computational advancements. Its structural features and diverse applications make it a subject of ongoing research, particularly in fields prioritizing molecular specificity and sustainability. As scientific inquiries continue to evolve, this compound is poised to remain a key player in the development of novel therapeutic and agricultural solutions.